molecular formula C10H9NO2S B1333519 Methyl 2-[(Cyanomethyl)thio]benzoate CAS No. 57601-89-5

Methyl 2-[(Cyanomethyl)thio]benzoate

Cat. No. B1333519
CAS RN: 57601-89-5
M. Wt: 207.25 g/mol
InChI Key: IZZWSNNLFRAPRY-UHFFFAOYSA-N
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Description

Methyl 2-[(Cyanomethyl)thio]benzoate is a chemical compound with the molecular formula C10H9NO2S . It has a molecular weight of 207.25 g/mol . The compound is also known by several synonyms, including methyl 2-(cyanomethylsulfanyl)benzoate and methyl 2-(cyanomethylthio)benzoate .


Molecular Structure Analysis

The InChI representation of Methyl 2-[(Cyanomethyl)thio]benzoate is InChI=1S/C10H9NO2S/c1-13-10(12)8-4-2-3-5-9(8)14-7-6-11/h2-5H,7H2,1H3 . Its canonical SMILES representation is COC(=O)C1=CC=CC=C1SCC#N .


Physical And Chemical Properties Analysis

Methyl 2-[(Cyanomethyl)thio]benzoate has a molecular weight of 207.25 g/mol . It has a XLogP3 value of 2.1, indicating its lipophilicity . The compound has no hydrogen bond donors, four hydrogen bond acceptors, and four rotatable bonds . Its exact mass and monoisotopic mass are both 207.03539970 g/mol . The topological polar surface area of the compound is 75.4 Ų .

Scientific Research Applications

Photophysical Properties

Methyl 2-[(Cyanomethyl)thio]benzoate has been studied for its unique photophysical properties. In a study by Kim et al. (2021), similar compounds, namely methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate and methyl 2-hydroxy-4-(5-cyanothiophen-2-yl)benzoate, were synthesized and their luminescence properties were investigated. The introduction of methoxy and cyano groups to these compounds significantly influenced their luminescence properties, demonstrating potential applications in photophysical research and possibly in materials science (Kim et al., 2021).

Crystal Engineering

Johnstone et al. (2010) explored the use of high pressure to induce a phase transition in Methyl 2-(carbazol-9-yl)benzoate, which is structurally similar to Methyl 2-[(Cyanomethyl)thio]benzoate. This study highlights the potential for using pressure as a tool in crystal engineering, which can be relevant to the synthesis and modification of materials with similar structural properties (Johnstone et al., 2010).

Organic Synthesis

Bagal et al. (2006) described the preparation of Cyano(ethoxycarbonothioylthio)methyl benzoate, a compound related to Methyl 2-[(Cyanomethyl)thio]benzoate, demonstrating its efficacy as a one-carbon radical equivalent in organic synthesis. This compound can be applied for introducing acyl units in olefins, indicating its significant role in the synthesis of various organic compounds (Bagal et al., 2006).

Divergent Annulation

A recent study by Ye et al. (2022) on base-promoted divergent annulation of methyl 2-(cyanomethyl)benzoates and conjugated ynones revealed the formation of 1-naphthols and xanthones. This study indicates the potential application of Methyl 2-[(Cyanomethyl)thio]benzoate in facilitating diverse chemical syntheses (Ye et al., 2022).

Chemical Investigations

Methyl benzoate, a compound with structural similarities to Methyl 2-(Cyanomethyl)thio]benzoate, has been studied extensively. For instance, studies on its insecticidal properties, cytotoxicity, and use in microextraction techniques provide insights into the potential applications and effects of chemically similar compounds [(Mostafiz et al., 2018); (Kagaya & Yoshimori, 2012); (Bunch et al., 2020)

properties

IUPAC Name

methyl 2-(cyanomethylsulfanyl)benzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H9NO2S/c1-13-10(12)8-4-2-3-5-9(8)14-7-6-11/h2-5H,7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IZZWSNNLFRAPRY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=CC=C1SCC#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H9NO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00380915
Record name Methyl 2-[(Cyanomethyl)thio]benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00380915
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

207.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 2-[(Cyanomethyl)thio]benzoate

CAS RN

57601-89-5
Record name Methyl 2-[(Cyanomethyl)thio]benzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00380915
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A solution of methyl thiosalicylate (164 g, 0.975 mol) in methanol (1.1 L) was added in one portion to a cold solution of freshly prepared sodium methoxide (from 25.5 g, 1.1 mol Na-metal in methanol, 1.1 L). The salt solution was cooled to 0° C. and a cold (0° C.) solution of chloroacetonitrile (83.7 g, 1.1 mol) in methanol (0.5 L) was added in one portion with stirring. After several minutes a strong precipitate appeared. After standing for several days at room temperature, the precipitate was collected, washed with ice-cold methanol, then washed well with water and dried to give 141.0 g of 2-(2-carbomethoxyphenylthio)acetonitrile, mp 120°-122° C. [described by K. Gorlitzer, Arch. Pharmaz., 308, 700 (1975)].
Quantity
164 g
Type
reactant
Reaction Step One
Quantity
1.1 L
Type
reactant
Reaction Step One
Quantity
1.1 L
Type
solvent
Reaction Step One
Quantity
83.7 g
Type
reactant
Reaction Step Two
Quantity
0.5 L
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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